Cas no 20257-95-8 (methyl 8-hydroxyoctanoate)

methyl 8-hydroxyoctanoate structure
methyl 8-hydroxyoctanoate structure
Product Name:methyl 8-hydroxyoctanoate
CAS No:20257-95-8
MF:C9H18O3
MW:174.237423419952
MDL:MFCD32859587
CID:1392614
PubChem ID:554055
Update Time:2025-04-20

methyl 8-hydroxyoctanoate Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-hydroxy-, methyl ester
    • methyl 8-hydroxyoctanoate
    • EN300-25095901
    • SCHEMBL2563091
    • Methyl-8-hydroxy-octanoate
    • 8-Hydroxyoctanoic acid methyl ester
    • E86282
    • Methyl 8-hydroxyoctanoate #
    • 20257-95-8
    • DTXSID00339140
    • Methyl8-hydroxyoctanoate
    • SY296010
    • MFCD32859587
    • Methyl 8-hydroxyoctanoic acid
    • DTXCID00290222
    • MDL: MFCD32859587
    • Inchi: 1S/C9H18O3/c1-12-9(11)7-5-3-2-4-6-8-10/h10H,2-8H2,1H3
    • InChI Key: ADTIBIOIERBRIB-UHFFFAOYSA-N
    • SMILES: OCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

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